(2,2-Dimethyloxolan-3-yl)hydrazine dihydrochloride

• IUPAC Name: (2,2-dimethyloxolan-3-yl)hydrazine;dihydrochloride
• InChI: InChI=1S/C6H14N2O.2ClH/c1-6(2)5(8-7)3-4-9-6;;/h5,8H,3-4,7H2,1-2H3;2*1H
• InChI Key: ICPHSBYVKUDZFT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CCO1)NN)C.Cl.Cl
• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol

Description

“(2,2-Dimethyloxolan-3-yl)hydrazine dihydrochloride” is a chemical compound with the CAS Number: 1909348-04-4. It has a molecular weight of 203.11. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H14N2O.2ClH/c1-6(2)5(8-7)3-4-9-6;;/h5,8H,3-4,7H2,1-2H3;2*1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“(2,2-Dimethyloxolan-3-yl)hydrazine dihydrochloride” is a powder that is stored at room temperature. It has a molecular weight of 203.11.

Scientific Research Applications

Sensor Development

• A study developed a mono-substitutional bis(difluoroboron)1,2-bis((1H-pyrrol-2-yl)methylene)hydrazine (BOPHY) dye as a pH probe, leveraging its strong fluorescence response to pH changes, indicating potential applications in pH sensing and environmental monitoring (Jiang et al., 2015).

Materials Science

• Research on the intercalation and delamination of two-dimensional solids like MXenes using hydrazine underscores its role in materials engineering, suggesting applications in battery technology and nanomaterials production (Mashtalir et al., 2013).

Chemical Synthesis

• A study on the synthesis of novel dihydropyrimidinecarbonitrile and its derivatives, including hydrazine derivatives, highlights the role of hydrazine in medicinal chemistry and drug development, particularly in the exploration of antioxidant and anti-inflammatory properties (Bhalgat et al., 2014).

Environmental Studies

• The development of a ratiometric fluorescent probe for the detection of N2H4 (hydrazine) indicates its utility in environmental monitoring and safety, showcasing the importance of hydrazine derivatives in detecting and managing hazardous substances (Zhu et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Various precautionary statements have also been provided.